Cas no 54781-93-0 (Dimethyl 1H-indole-2,3-dicarboxylate)

• Product Name: Dimethyl 1H-indole-2,3-dicarboxylate
• CAS No: 54781-93-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD00082731
• CID: 374342
• PubChem ID: 24863068
• Update Time: 2025-04-19

Dimethyl 1H-indole-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 1H-indole-2,3-dicarboxylate
• 1H-indole-2,3-dicarboxylic acid
• 1H-Indole-2,3-dicarboxylicacid, 2,3-dimethyl ester
• Dimethyl 2,3-indoledicarboxylate
• Dimethyl indole-2,3-dicarboxylate
• Dimethyl Indole-2,5-Dicarboxylate
• 2,3-dicarbomethoxyindole
• JNRXSMOJWKDVHC-UHFFFAOYSA-N
• Indole-2,3-dicarboxylic acid, dimethyl(ester)
• 1H-indole-2,3-dicarboxylic acid dimethyl ester
• methyl 2-(methoxycarbonyl)indole-3-carboxylate
• Maybridge1_006201
• Oprea1_099063
• 1H-Indole-2,3-dicarboxylic acid, 2,3-dimethyl ester
• HMS559B
• FT-0609499
• Dimethyl 1H-indole-2,3-dicarboxylate #
• D-1850
• SCHEMBL3275502
• CCG-248588
• DTXSID40203255
• DIMETHYLINDOLE-2,3-DICARBOXYLATE
• AKOS015898309
• SDCCGMLS-0066201.P001
• Dimethyl 2,3-indoledicarboxylate, 98%
• C75571
• DS-17351
• 54781-93-0
• MFCD00082731
• CS-W010344
• HMS559B19
• 2,3-dimethyl 1H-indole-2,3-dicarboxylate
• DTXCID40125746
• DB-052648

• MDL： MFCD00082731
• Inchi： 1S/C12H11NO4/c1-16-11(14)9-7-5-3-4-6-8(7)13-10(9)12(15)17-2/h3-6,13H,1-2H3
• InChI Key： JNRXSMOJWKDVHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not available
• Density: 1.2697 (rough estimate)
• Melting Point: 113-114 °C (lit.)
• Boiling Point: 375.46°C (rough estimate)
• Flash Point: 175.5°C
• Refractive Index: 1.5560 (estimate)
• PSA: 68.39000
• LogP: 1.74110
• Solubility: Not available

Dimethyl 1H-indole-2,3-dicarboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives